Cas no 721418-33-3 (4-Quinolinecarboxylic acid, 1,2-dihydro-6-[[(3-methylphenyl)amino]sulfonyl]-2-oxo-)

• Product Name: 4-Quinolinecarboxylic acid, 1,2-dihydro-6-[[(3-methylphenyl)amino]sulfonyl]-2-oxo-
• CAS No: 721418-33-3
• MF: C₁₇H₁₄N₂O₅S
• MW: 358.368463039398
• CID: 5235018
• Update Time: 2025-08-02

4-Quinolinecarboxylic acid, 1,2-dihydro-6-[[(3-methylphenyl)amino]sulfonyl]-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinecarboxylic acid, 1,2-dihydro-6-[[(3-methylphenyl)amino]sulfonyl]-2-oxo-

• Inchi： 1S/C17H14N2O5S/c1-10-3-2-4-11(7-10)19-25(23,24)12-5-6-15-13(8-12)14(17(21)22)9-16(20)18-15/h2-9,19H,1H3,(H,18,20)(H,21,22)
• InChI Key： FYMMPGWOEJBHLK-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(S(NC3=CC=CC(C)=C3)(=O)=O)C=C2)C(C(O)=O)=CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 4-Quinolinecarboxylic acid, 1,2-dihydro-6-[[(3-methylphenyl)amino]sulfonyl]-2-oxo-

Comprehensive Overview of 4-Quinolinecarboxylic acid, 1,2-dihydro-6-[[(3-methylphenyl)amino]sulfonyl]-2-oxo- (CAS No. 721418-33-3)

The compound 4-Quinolinecarboxylic acid, 1,2-dihydro-6-[[(3-methylphenyl)amino]sulfonyl]-2-oxo- (CAS No. 721418-33-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This quinoline derivative is characterized by its unique structural features, including a sulfonyl group linked to a 3-methylphenyl moiety, which contributes to its potential biological activity. Researchers are particularly interested in its applications as a kinase inhibitor or enzyme modulator, making it a subject of ongoing studies in drug discovery.

In recent years, the demand for heterocyclic compounds like 4-Quinolinecarboxylic acid derivatives has surged due to their versatility in medicinal chemistry. The sulfonamide functional group in this compound is a key structural element often associated with antimicrobial and anti-inflammatory properties. This aligns with current trends in addressing antibiotic resistance and chronic inflammatory diseases, which are among the most searched topics in healthcare and pharmacology. The compound’s potential to interact with biological targets such as protein kinases or G-protein-coupled receptors (GPCRs) further enhances its relevance in modern therapeutics.

The synthesis of CAS No. 721418-33-3 involves multi-step organic reactions, including sulfonylation and cyclization processes, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to confirm its structural integrity. These methods are frequently searched by chemists and quality control professionals, reflecting the compound’s technical significance. Additionally, the quinoline core of this molecule is a common scaffold in FDA-approved drugs, underscoring its importance in pharmaceutical development.

From an industrial perspective, 4-Quinolinecarboxylic acid, 1,2-dihydro-6-[[(3-methylphenyl)amino]sulfonyl]-2-oxo- is often explored for its structure-activity relationship (SAR) in optimizing drug candidates. Its bioavailability and metabolic stability are key parameters evaluated during preclinical studies, topics frequently queried in drug design forums. The compound’s potential to serve as a lead compound for treating autoimmune disorders or cancer has also sparked interest, aligning with global health priorities.

Environmental and safety considerations are equally important when working with CAS No. 721418-33-3. Proper handling protocols, such as the use of personal protective equipment (PPE) and fume hoods, are emphasized to ensure safe laboratory practices. These precautions are commonly searched by students and professionals in chemical safety guidelines. Furthermore, the compound’s degradation pathways and ecotoxicological impact are areas of ongoing research, reflecting the growing emphasis on green chemistry principles.

In summary, 4-Quinolinecarboxylic acid, 1,2-dihydro-6-[[(3-methylphenyl)amino]sulfonyl]-2-oxo- (CAS No. 721418-33-3) represents a promising candidate in the realm of medicinal chemistry and drug discovery. Its structural complexity and potential therapeutic applications make it a focal point for researchers addressing contemporary health challenges. As the scientific community continues to explore its properties, this compound is likely to remain a subject of high interest in both academic and industrial settings.